Cas no 60906-52-7 (Phenyl-pyridazin-3-yl-methanone)

• Product Name: Phenyl-pyridazin-3-yl-methanone
• CAS No: 60906-52-7
• MF: C₁₁H₈N₂O
• MW: 184.19402217865
• MDL: MFCD20278342
• CID: 494949
• Update Time: 2026-04-29

Phenyl-pyridazin-3-yl-methanone Chemical and Physical Properties

Names and Identifiers

• Methanone, phenyl-3-pyridazinyl-
• phenyl(pyridazin-3-yl)methanone
• Phenyl-pyridazin-3-yl-methanone

• MDL： MFCD20278342

Computed Properties

• Exact Mass: 184.06374

Experimental Properties

• PSA: 42.85

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Phenyl-pyridazin-3-yl-methanone

Phenyl-pyridazin-3-yl-methanone (CAS No. 60906-52-7): A Comprehensive Overview

Compound Phenyl-pyridazin-3-yl-methanone, identified by its CAS number 60906-52-7, is a heterocyclic ketone that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridazine class, which is known for its diverse biological activities and potential therapeutic applications. The structural framework of Phenyl-pyridazin-3-yl-methanone consists of a pyridazine ring fused with a phenyl group, connected by a methanone moiety, making it a versatile scaffold for further chemical modifications and functionalization.

The significance of Phenyl-pyridazin-3-yl-methanone lies in its potential as a precursor or intermediate in the synthesis of various pharmacologically active molecules. Pyridazine derivatives have been extensively studied for their roles in modulating biological pathways, particularly in the context of anti-inflammatory, antimicrobial, and anticancer agents. Recent advancements in synthetic methodologies have enabled the development of novel derivatives of Phenyl-pyridazin-3-yl-methanone that exhibit enhanced efficacy and reduced toxicity compared to their parent compounds.

In the realm of drug discovery, the< strong> phenyl-pyridazin-3-yl-methanone structure offers a unique combination of electronic and steric properties that can be exploited to design molecules with specific target interactions. For instance, studies have shown that substituents on the pyridazine ring can influence binding affinity to enzymes and receptors, thereby modulating therapeutic effects. This flexibility makes Phenyl-pyridazin-3-yl-methanone a valuable building block for medicinal chemists seeking to develop new drugs.

The< strong> phenyl-pyridazin-3-yl-methanone CAS number 60906-52-7 provides a unique identifier for this compound, ensuring consistency and accuracy in scientific literature and regulatory filings. Researchers often rely on such identifiers to track the synthesis, characterization, and biological evaluation of chemical entities. The availability of detailed information on Phenyl-pyridazin-3-yl-methanone, including its physical properties, spectral data, and reactivity, facilitates its integration into various research projects.

Recent studies have highlighted the potential of< strong Phenyl-pyridazin-3-yl-methanone in the development of novel therapeutic agents. For example, researchers have explored its derivatives as inhibitors of kinases and other enzymes involved in cancer progression. The methanone moiety in its structure allows for easy functionalization, enabling the creation of molecules with tailored biological activities. These modifications can enhance drug-like properties such as solubility, bioavailability, and metabolic stability.

The< strong Phenyl-pyridazin-3-yl-methanone CAS number 60906-52-7 is also relevant in the context of industrial applications. Chemical manufacturers utilize this identifier to ensure compliance with regulatory standards and to facilitate quality control processes. The compound's stability under various conditions makes it suitable for large-scale synthesis and purification procedures.

In conclusion, Phenyl-pyridazin-3-yl-methanone (CAS No. 60906-52-7) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and biological activities make it a valuable scaffold for designing novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow further.